2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide
• InChI: InChI=1S/C16H12BrClN2O2/c17-14-10-12(18)6-7-15(14)22-11-16(21)20(9-8-19)13-4-2-1-3-5-13/h1-7,10H,9,11H2
• InChI Key: HQIPMRVZDJQBTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC#N)C(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C16H12BrClN2O2
• Molecular Weight: 379.63 g/mol

Description

The compound “2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide” is likely to be an organic compound containing bromine, chlorine, and cyanomethyl groups attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the bromo, chloro, cyanomethyl, and phenyl groups on the molecule. The exact structure would depend on the specific synthetic pathway used.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the halogen (bromo and chloro) groups, the cyanomethyl group, and the phenyl ring. These groups could potentially undergo various chemical reactions, including substitution, addition, and elimination reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should be taken when handling any chemical compound, especially those that are new or less-studied.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, potential uses, and safety profile. It could also involve the development of more efficient synthetic methods.